Cas no 902252-98-6 (1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine)

• Product Name: 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine
• CAS No: 902252-98-6
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 5425855
• Update Time: 2025-06-11

1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
• 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

• Inchi： 1S/C21H24N4O2/c1-16-3-5-17(6-4-16)21-23-22-20(27-21)15-24-11-13-25(14-12-24)18-7-9-19(26-2)10-8-18/h3-10H,11-15H2,1-2H3
• InChI Key： IGEJAXSXPUTMAR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)CCN(CC2=NN=C(C3=CC=C(C)C=C3)O2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine

Introduction to 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine (CAS No. 902252-98-6)

1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine is a highly sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 902252-98-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories worldwide.

The molecular structure of 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine is characterized by a piperazine core, which is a well-known pharmacophore in medicinal chemistry. Piperazine derivatives are widely recognized for their diverse pharmacological properties, including antihistaminic, antipsychotic, and antimicrobial effects. The presence of a 1,3,4-oxadiazole moiety further enhances the compound's potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target central nervous system disorders. The compound 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine has emerged as a promising candidate in this area due to its unique structural features and biological activities. Studies have shown that this molecule exhibits significant affinity for certain neurotransmitter receptors, which could make it an effective treatment for conditions such as depression and anxiety.

The synthesis of 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 4-methoxyphenyl group and the 5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl moiety into the piperazine backbone is critical for achieving the desired biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct this complex molecule efficiently.

One of the most intriguing aspects of 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine is its potential as a lead compound for drug development. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties and minimal toxicity at therapeutic doses. These findings have prompted researchers to explore its efficacy in treating various neurological disorders. The compound's ability to modulate neurotransmitter activity without causing significant side effects makes it an attractive candidate for further clinical investigation.

The growing interest in this compound is also driven by its structural similarity to known pharmacologically active agents. By leveraging computational modeling and molecular docking techniques, researchers have been able to predict the binding interactions between 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine and target proteins. These studies have provided valuable insights into its mechanism of action and have helped guide the optimization of its chemical structure for improved efficacy.

In addition to its potential therapeutic applications, 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine has also been studied for its role in chemical biology research. Its unique molecular structure makes it a useful tool for investigating the function of various biological pathways. Researchers are employing this compound in high-throughput screening assays to identify new drug targets and to develop innovative therapeutic strategies.

The future of research on 1-(4-methoxyphenyl)-4-{5-(4-methylphenyl)-1,3,4-oxadiazol-2-ylmethyl}piperazine looks promising as new methodologies and technologies continue to emerge. Advances in synthetic chemistry and biopharmaceuticals are expected to further enhance our understanding of this compound's potential applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical trials and ultimately into new treatments for patients suffering from neurological disorders.